Cas no 2171878-84-3 (4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol)

• Product Name: 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol
• CAS No: 2171878-84-3
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 6585705
• PubChem ID: 165786178
• Update Time: 2025-06-20

4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol
• 2171878-84-3
• EN300-1625029

• Inchi： 1S/C10H15NOS/c1-6-5-13-7(2)10(6)8-3-11-4-9(8)12/h5,8-9,11-12H,3-4H2,1-2H3
• InChI Key： JKMRBXNMHWAINT-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1C)C1CNCC1O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.5Ų

Additional information on 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol

Introduction to 4-(2,4-Dimethylthiophen-3-yl)pyrrolidin-3-ol (CAS No. 2171878-84-3)

4-(2,4-Dimethylthiophen-3-yl)pyrrolidin-3-ol, with the CAS number 2171878-84-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a thiophene moiety, making it a promising candidate for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and potential applications of 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol.

The chemical structure of 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol is particularly noteworthy due to its combination of a pyrrolidine ring and a thiophene group. The pyrrolidine ring is a five-membered heterocyclic compound with one nitrogen atom, which is known for its flexibility and ability to form stable secondary structures. The thiophene moiety, on the other hand, is a five-membered aromatic heterocycle containing one sulfur atom. This combination imparts unique physical and chemical properties to the compound, such as enhanced lipophilicity and stability.

In terms of synthesis, 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol can be prepared through various synthetic routes. One common approach involves the reaction of 2,4-dimethylthiophene with an appropriate pyrrolidine derivative under controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for the production of this compound, making it more accessible for both academic research and industrial applications.

The biological activities of 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol have been extensively studied in recent years. One of the most significant findings is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular signaling pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol has also been studied to understand its behavior in biological systems. Preliminary data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol in various therapeutic settings. Early results from Phase I trials have shown promising outcomes in terms of safety and tolerability. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, 4-(2,4-dimethylthiophen-3-yl)pyrrolidin-3-ol (CAS No. 2171878-84-3) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of key enzymes and anti-inflammatory agent makes it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in various medical applications.